N-[1-(2,5-dimethylphenyl)-5-methylpyrazol-4-yl]-3-(methylsulfinylmethyl)benzamide

• IUPAC Name: N-[1-(2,5-dimethylphenyl)-5-methylpyrazol-4-yl]-3-(methylsulfinylmethyl)benzamide
• InChI: InChI=1S/C21H23N3O2S/c1-14-8-9-15(2)20(10-14)24-16(3)19(12-22-24)23-21(25)18-7-5-6-17(11-18)13-27(4)26/h5-12H,13H2,1-4H3,(H,23,25)
• InChI Key: LJWUUNLAKVYZAV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)N2C(=C(C=N2)NC(=O)C3=CC=CC(=C3)CS(=O)C)C
• Molecular Formula: C21H23N3O2S
• Molecular Weight: 381.5 g/mol

Description

N-[1-(2,5-dimethylphenyl)-5-methylpyrazol-4-yl]-3-(methylsulfinylmethyl)benzamide is a complex organic compound with a unique structure that combines a pyrazole ring with a benzamide moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[1-(2,5-dimethylphenyl)-5-methylpyrazol-4-yl]-3-(methylsulfinylmethyl)benzamide typically involves multiple steps, starting with the preparation of the pyrazole ring and the benzamide moiety separately, followed by their coupling. Common reagents used in these reactions include methylsulfinylmethyl chloride, 2,5-dimethylphenylhydrazine, and various catalysts to facilitate the reactions under controlled conditions.

Industrial Production Methods

Industrial production methods for this compound would likely involve optimization of the synthetic route to maximize yield and purity while minimizing costs and environmental impact. This could include the use of continuous flow reactors and advanced purification techniques.

Chemical Reactions Analysis

Types of Reactions

N-[1-(2,5-dimethylphenyl)-5-methylpyrazol-4-yl]-3-(methylsulfinylmethyl)benzamide can undergo various chemical reactions, including:

Oxidation: The methylsulfinyl group can be oxidized to a sulfone.

Reduction: The nitro groups, if present, can be reduced to amines.

Substitution: The aromatic rings can undergo electrophilic substitution reactions.

Common Reagents and Conditions

Common reagents for these reactions include oxidizing agents like hydrogen peroxide for oxidation, reducing agents like sodium borohydride for reduction, and electrophiles for substitution reactions. Reaction conditions typically involve controlled temperatures and solvents to ensure the desired transformations.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation of the methylsulfinyl group would yield a sulfone derivative, while reduction of nitro groups would yield amine derivatives.

Scientific Research Applications

N-[1-(2,5-dimethylphenyl)-5-methylpyrazol-4-yl]-3-(methylsulfinylmethyl)benzamide has several scientific research applications:

Chemistry: It can be used as a building block for the synthesis of more complex molecules.

Biology: It may have potential as a bioactive compound in drug discovery.

Medicine: Its unique structure could be explored for therapeutic applications, such as anti-inflammatory or anticancer agents.

Industry: It could be used in the development of new materials with specific properties.

Mechanism of Action

The mechanism of action of N-[1-(2,5-dimethylphenyl)-5-methylpyrazol-4-yl]-3-(methylsulfinylmethyl)benzamide involves its interaction with specific molecular targets. These targets could include enzymes or receptors that are involved in various biological pathways. The exact mechanism would depend on the specific application and the biological context in which the compound is used.

Comparison with Similar Compounds

Similar Compounds

Similar compounds to N-[1-(2,5-dimethylphenyl)-5-methylpyrazol-4-yl]-3-(methylsulfinylmethyl)benzamide include:

• 4-Methoxyphenethylamine
• 3-Methoxyphenylboronic acid
• 2-Aminoethyl methacrylate

Uniqueness

What sets N-[1-(2,5-dimethylphenyl)-5-methylpyrazol-4-yl]-3-(methylsulfinylmethyl)benzamide apart from these similar compounds is its unique combination of a pyrazole ring and a benzamide moiety, which imparts distinct chemical and biological properties. This uniqueness makes it a valuable compound for various research and industrial applications.